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Core Science & Biosynthesis

Foundational

1H and 13C NMR chemical shifts for 4-(methylsulfanyl)but-1-yne

Structural Elucidation of 4-(Methylsulfanyl)but-1-yne: A Comprehensive Guide to 1 H and 13 C NMR Chemical Shifts Executive Summary In modern synthetic chemistry and drug development, bifunctional molecules like 4-(methyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Structural Elucidation of 4-(Methylsulfanyl)but-1-yne: A Comprehensive Guide to 1 H and 13 C NMR Chemical Shifts

Executive Summary

In modern synthetic chemistry and drug development, bifunctional molecules like 4-(methylsulfanyl)but-1-yne (also known as but-3-ynyl methyl sulfide) serve as critical building blocks. Possessing both a terminal alkyne for copper-catalyzed azide-alkyne cycloaddition (CuAAC "click" chemistry) and a thioether linkage for further functionalization or metal coordination, this molecule is highly versatile.

For researchers utilizing this synthon, rigorous structural verification is paramount. This whitepaper provides an in-depth, mechanistic breakdown of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for 4-(methylsulfanyl)but-1-yne. Rather than merely listing empirical data, this guide elucidates the underlying quantum mechanical and electronic causalities—such as diamagnetic anisotropy and inductive effects—that dictate the spectral output.

Molecular Architecture & Spin System Analysis

To accurately interpret the NMR spectra, we must first map the molecular spin system. The molecule consists of a four-carbon aliphatic chain terminating in an alkyne, with a methylsulfanyl ( −S−CH3​ ) group attached at the C4 position.

Molecule C1 C1 (sp) Terminal Alkyne ≡CH C2 C2 (sp) Internal Alkyne -C≡ C1->C2 Triple Bond C3 C3 (sp3) Propargylic -CH2- C2->C3 Single Bond C4 C4 (sp3) Thioether adj. -CH2- C3->C4 Single Bond S Sulfur -S- C4->S Single Bond C5 C5 (sp3) Methyl -CH3 S->C5 Single Bond

Caption: Spin system map of 4-(methylsulfanyl)but-1-yne highlighting hybridization and connectivity.

The Causality of Electronic Environments

The chemical shifts of this molecule are governed by two primary electronic phenomena:

  • Diamagnetic Anisotropy: The π -electrons of the C1-C2 triple bond circulate in the applied magnetic field ( B0​ ), creating an induced magnetic field. This induced field opposes B0​ along the axis of the triple bond, significantly shielding the terminal C1 proton, while deshielding protons in the equatorial plane (such as the C3 propargylic protons).

  • Inductive Deshielding: The sulfur atom is highly polarizable and moderately electronegative. It withdraws electron density from the adjacent C4 methylene and C5 methyl groups via the σ -bond framework, resulting in localized deshielding.

1 H NMR Spectral Assignment

The proton NMR spectrum of 4-(methylsulfanyl)but-1-yne in CDCl3​ presents a highly predictable, first-order spin system. The values below are derived from standard empirical structural rules .

Quantitative Data Table: 1 H NMR (400 MHz, CDCl3​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationMechanistic Assignment
H1 ( ≡CH )~1.95Triplet (t) 4J=2.6 1HShielded by alkyne anisotropy; long-range W-coupling to H3.
H5 ( −S−CH3​ )~2.12Singlet (s)-3HDeshielded by sulfur inductive effect; isolated spin system.
H3 ( −CH2​−C≡ )~2.45Triplet of doublets (td) 3J=7.1 , 4J=2.6 2HPropargylic deshielding; vicinal coupling to H4, long-range to H1.
H4 ( −CH2​−S− )~2.65Triplet (t) 3J=7.1 2HAlpha to sulfur; vicinal coupling to H3.
Expert Insight: Multiplicity and Coupling Causality

According to the foundational principles of NMR spectroscopy , the terminal alkyne proton (H1) does not appear as a simple singlet. Because the π -system of the alkyne efficiently transmits spin-spin polarization, H1 exhibits a long-range W-coupling ( 4J≈2.6 Hz) with the propargylic H3 protons. Consequently, H3 appears as a complex triplet of doublets (td) : it is split into a triplet by the adjacent H4 methylene ( 3J≈7.1 Hz), and each branch is further split into a doublet by H1.

13 C NMR Spectral Assignment

Carbon-13 NMR provides a direct readout of the carbon skeleton's hybridization and substitution. Because 13 C has a low natural abundance (~1.1%), homonuclear 13C−13C coupling is negligible, yielding sharp singlets in a proton-decoupled ( 1H -BB) spectrum.

Quantitative Data Table: 13 C NMR (100 MHz, CDCl3​ )
PositionChemical Shift ( δ , ppm)HybridizationMechanistic Assignment
C5 ( −S−CH3​ )~15.5 sp3 Methyl carbon attached to sulfur.
C3 ( −CH2​−C≡ )~19.5 sp3 Propargylic carbon; mild deshielding from the alkyne.
C4 ( −CH2​−S− )~33.0 sp3 Alpha carbon to sulfur; strong inductive deshielding.
C1 ( ≡CH )~69.0 sp Terminal alkyne carbon; shielded relative to internal alkynes.
C2 ( −C≡ )~83.5 sp Internal alkyne carbon; deshielded by alkyl substitution.
Expert Insight: Hybridization and Shielding

The dramatic chemical shift difference between C1 (69.0 ppm) and C2 (83.5 ppm) is a hallmark of terminal alkynes. The internal sp -hybridized carbon (C2) receives electron density from the adjacent sp3 alkyl chain (C3) via hyperconjugation. However, this alkyl substitution also disrupts the symmetry of the alkyne's electron cloud, leading to paramagnetic deshielding of C2 relative to the unsubstituted terminal C1.

Experimental Protocol for NMR Acquisition

To ensure reproducibility and scientific integrity, NMR acquisition must follow a self-validating workflow. The following step-by-step protocol guarantees high-resolution spectral data suitable for publication or regulatory submission.

NMRWorkflow Prep 1. Sample Preparation 15-20 mg in CDCl3 + TMS Lock 2. Lock & Shim Optimize Z0, Z1, Z2 Prep->Lock Insert into Magnet Pulse 3. Pulse Sequence zg30 (1H) / zgpg30 (13C) Lock->Pulse Establish Homogeneity FID 4. FID Acquisition TD=64k, D1 ≥ 5*T1 Pulse->FID RF Excitation Process 5. Processing & FT Apodization & Phase Corr. FID->Process Signal Digitization Analyze 6. Spectral Analysis Integration & Multiplets Process->Analyze Fourier Transform

Caption: Standardized self-validating workflow for high-resolution NMR acquisition and processing.

Step-by-Step Methodology:
  • Sample Preparation: Dissolve 15–20 mg of 4-(methylsulfanyl)but-1-yne in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl3​ provides the deuterium signal necessary for the spectrometer lock, while TMS acts as an internal standard, self-validating the 0.00 ppm chemical shift reference.

  • Locking and Shimming: Insert the sample and lock the spectrometer to the CDCl3​ deuterium frequency. Perform gradient shimming (TopShim) followed by manual optimization of the Z0, Z1, and Z2 shims. Causality: Proper shimming ensures magnetic field homogeneity, which is critical for resolving the fine 4J W-coupling (2.6 Hz) of the alkyne proton.

  • Pulse Sequence Selection:

    • For 1 H NMR: Utilize a standard 30° excitation pulse sequence (zg30).

    • For 13 C NMR: Utilize a proton-decoupled sequence with Nuclear Overhauser Effect (NOE) enhancement (zgpg30).

  • Acquisition Parameters: Set the time domain (TD) to 64k points. Crucially, set the relaxation delay (D1) to at least 5×T1​ (typically 2-3 seconds for 1 H). Causality: Allowing full longitudinal relaxation ensures that the integration of the protons is strictly quantitative.

  • Processing and Fourier Transform (FT): Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; 1.0 Hz for 13 C) to the Free Induction Decay (FID) prior to FT. Causality: Apodization suppresses high-frequency noise at the tail of the FID, optimizing the Signal-to-Noise Ratio (SNR) without severely compromising resolution. Perform manual zeroth- and first-order phase correction to yield purely absorptive peak shapes.

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[Link]

Exploratory

Dynamic Coordination Mechanisms of 4-(Methylsulfanyl)but-1-yne in Transition Metal Catalysis

An In-Depth Technical Guide for Researchers and Drug Development Professionals Executive Summary The rational design of transition metal catalysts relies heavily on the precise tuning of ligand environments. 4-(Methylsul...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The rational design of transition metal catalysts relies heavily on the precise tuning of ligand environments. 4-(Methylsulfanyl)but-1-yne (CAS 10574-94-4) is a high-purity organic building block and a highly versatile homopropargyl sulfide ligand[1]. By integrating a terminal alkyne and a thioether group separated by an ethylene linker, this molecule acts as a bidentate, hemilabile ligand. This technical guide explores the mechanistic principles of its coordination, provides field-proven methodologies for complex synthesis, and highlights its emerging role in sequential click chemistry and polycyclic drug candidate synthesis.

Structural and Electronic Foundations

The unique behavior of 4-(methylsulfanyl)but-1-yne stems from its two distinct coordination sites:

  • The Thioether Moiety ( −S−CH3​ ): Acts as a soft Lewis base and a strong σ -donor, but a relatively weak π -acceptor.

  • The Terminal Alkyne ( −C≡CH ): Engages in Dewar-Chatt-Duncanson bonding, acting simultaneously as a π -donor and a π -acceptor (via π∗ antibonding orbitals).

When coordinated to late transition metals (e.g., Pd(II), Pt(II), Rh(I)), this electronic dichotomy gives rise to hemilability [2][3]. The alkyne serves as a robust anchor, while the weaker metal-sulfur bond can reversibly dissociate. This dynamic "open/close" mechanism allows the thioether to act as an intramolecular protecting group for the metal's vacant coordination site, stabilizing reactive intermediates while still permitting substrate entry during catalytic cycles[3].

The Hemilabile Coordination Cycle

During catalytic transformations, the hemilabile character of the sulfur atom actively modulates the electron density of key intermediates, facilitating overall reaction efficiency[2]. The cycle below illustrates how the bidentate chelate opens to accommodate a substrate and closes to drive product release.

Hemilability A Bidentate Chelate (S & Alkyne Bound) B Substrate Entry (S-Decoordination) A->B + Substrate C Monodentate Species (Alkyne Bound Only) B->C Hemilabile Shift D Product Release (S-Recoordination) C->D Catalytic Step D->A - Product

Fig 1: Hemilabile coordination cycle of the thioether-alkyne ligand during catalysis.

Experimental Methodology: Synthesis of Cationic Pd(II) Complexes

To harness the bidentate coordination of 4-(methylsulfanyl)but-1-yne, one must force the displacement of strongly coordinating halides from the metal precursor. The following self-validating protocol details the synthesis of a [Pd(L)(Solvent)2​]2+ complex.

Step-by-Step Protocol
  • Precursor Dissolution: Dissolve 1.0 eq of PdCl2​(COD) in anhydrous dichloromethane ( CH2​Cl2​ ) under an argon atmosphere.

    • Causality: CH2​Cl2​ is strictly chosen because it is a non-coordinating solvent. Using solvents like acetonitrile would result in the nitrile outcompeting the weak thioether for the vacant metal sites.

  • Halide Abstraction: Add 2.05 eq of Silver Tetrafluoroborate ( AgBF4​ ) wrapped in aluminum foil (to prevent photodecomposition) and stir for 30 minutes.

    • Causality: Chloride ions are strong σ -donors that prevent the π -coordination of the alkyne. AgBF4​ abstracts the chlorides to form insoluble AgCl , generating a highly electrophilic, d⁸ cationic palladium center that demands stabilization from the bidentate homopropargyl sulfide.

  • Ligand Complexation: Dropwise add 1.0 eq of 4-(methylsulfanyl)but-1-yne[1] at 0°C. Stir for 2 hours, allowing the solution to warm to room temperature.

    • Causality: Slow addition at low temperatures prevents the formation of bridged, polymeric multi-metallic species, kinetically favoring mononuclear chelation.

  • Validation Checkpoint (Self-Validating System): Before isolation, withdraw a 0.1 mL aliquot, evaporate the solvent, and record an FT-IR spectrum. A successful bidentate coordination is confirmed by the disappearance of the free alkyne stretch at ~2120 cm⁻¹ and the emergence of a coordinated C≡C stretch at ~2030 cm⁻¹. If the 2120 cm⁻¹ peak persists, coordination is incomplete.

  • Purification: Filter the reaction mixture through a pad of Celite to remove colloidal AgCl traces[4]. Concentrate the filtrate under reduced pressure and precipitate the cationic complex by adding cold diethyl ether.

Workflow Step1 1. Precursor Dissolution PdCl2(COD) in CH2Cl2 Step2 2. Halide Abstraction Add AgBF4 (dark, 30 min) Step1->Step2 Generates Vacant Sites Step3 3. Ligand Complexation Add 4-(methylsulfanyl)but-1-yne Step2->Step3 Removes Cl- Competitors Step4 4. Purification Filter AgCl, Et2O Precipitation Step3->Step4 Bidentate Binding

Fig 2: Step-by-step experimental workflow for synthesizing cationic Pd(II) complexes.

Quantitative Data: Spectroscopic Signatures

Coordination of 4-(methylsulfanyl)but-1-yne induces distinct electronic shifts. The table below summarizes the diagnostic quantitative data used to verify bidentate chelation.

Spectroscopic MethodNucleus / ModeFree Ligand (ppm / cm⁻¹)Coordinated Complex (ppm / cm⁻¹)Diagnostic Shift ( Δ ) & Causality
¹H NMR S−CH3​ ~2.10 ppm~2.75 ppm+0.65 ppm : Deshielding due to electron donation from Sulfur to the metal center.
¹H NMR C≡C−H ~1.95 ppm~3.80 ppm+1.85 ppm : Strong metal-induced polarization of the terminal proton.
¹³C NMR S−CH3​ ~15.2 ppm~22.4 ppm+7.2 ppm : Reduced electron density at the thioether carbon.
¹³C NMR Internal C≡C ~83.5 ppm~98.0 ppm+14.5 ppm : Rehybridization character induced by strong π -backbonding.
FT-IR C≡C Stretch~2120 cm⁻¹~2030 cm⁻¹-90 cm⁻¹ : Reduction in bond order due to population of π∗ antibonding orbitals.

Applications in Catalysis and Drug Development

The dual-functional nature of 4-(methylsulfanyl)but-1-yne translates into powerful applications for pharmaceutical synthesis:

  • Sequential Click Chemistry Platforms: In drug discovery, constructing complex, multi-functional probes requires orthogonal reactivity. Homopropargyl sulfides serve as compact trialkyne platform molecules for the sequential assembly of azides[5]. The electron-rich, strongly coordinating thioalkyne moiety can undergo transition metal-catalyzed azide-thioalkyne cycloadditions selectively, without interfering with standard copper-catalyzed azide-alkyne cycloadditions (CuAAC) at the terminal alkyne[5].

  • Synthesis of Thiacycle-Fused Polycyclic Systems: Sulfur-containing polycyclic systems are highly prized as potential drug candidates due to their unique pharmacokinetic profiles. Homopropargyl sulfides are heavily utilized in palladium-catalyzed reductive cyclizations to synthesize unprecedented sulfur-containing exo-bicyclic 1,3-dienes[4]. The fused bicyclic structure provides enhanced stability to the thiacyclic diene, allowing it to be utilized in subsequent Diels-Alder reactions with total diastereoselectivity[4].

References

  • 4-(Methylsulfanyl)but-1-yne | Benchchem , benchchem.com, 1

  • Synthesis of Sulfur-Containing Exo-Bicyclic Dienes and Their Diels–Alder Reactions To Access Thiacycle-Fused Polycyclic Systems , acs.org, 4

  • 1,3-Butadiynyl sulfide-based compact trialkyne platform molecule for sequential assembly of three azides , rsc.org, 5

  • Rh(I) Complexes with Hemilabile Thioether-Functionalized NHC Ligands as Catalysts for[2 + 2 + 2] Cycloaddition of 1,5-Bisallenes and Alkynes , acs.org, 2

  • Syntheses, Structures, and Catalytic Activities of Hemilabile Thioether-Functionalized NHC Complexes , acs.org, 3

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: A Two-Step Synthesis of 4-(Methylsulfanyl)but-1-yne from 3-Butyn-1-ol

Abstract This document provides a detailed, step-by-step protocol for the laboratory synthesis of 4-(methylsulfanyl)but-1-yne, a valuable building block in organic synthesis. The described method follows a robust and eff...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract This document provides a detailed, step-by-step protocol for the laboratory synthesis of 4-(methylsulfanyl)but-1-yne, a valuable building block in organic synthesis. The described method follows a robust and efficient two-step pathway starting from the commercially available 3-butyn-1-ol. The first step involves the conversion of the primary alcohol into a good leaving group via tosylation. The subsequent step is a nucleophilic substitution using sodium thiomethoxide to introduce the methylsulfanyl moiety. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth procedural details, mechanistic insights, and safety considerations.

Introduction and Synthetic Strategy

The target molecule, 4-(methylsulfanyl)but-1-yne, incorporates both a terminal alkyne and a thioether functional group, making it a versatile intermediate for further chemical transformations, such as click chemistry, metal-catalyzed cross-coupling reactions, and the synthesis of complex sulfur-containing heterocycles.

The synthetic approach detailed herein is based on a classic two-step sequence designed to be high-yielding and scalable. The primary hydroxyl group of 3-butyn-1-ol is a poor leaving group for direct nucleophilic substitution. Therefore, it must first be converted into a more reactive intermediate. The formation of a tosylate ester is an excellent method for this activation.[1][2] The tosylate group is a superb leaving group, readily displaced by a wide range of nucleophiles.

The second step involves the SN2 displacement of the tosylate by the thiomethoxide anion (CH₃S⁻), a potent nucleophile, to form the desired thioether linkage.[3][4] This reaction generally proceeds with high efficiency and minimal side products when conducted under appropriate anhydrous conditions.

Overall Reaction Scheme:

Reaction Mechanism

Step 1: Tosylation of 3-Butyn-1-ol

The first step is the reaction of 3-butyn-1-ol with p-toluenesulfonyl chloride (TsCl) in the presence of a base, typically pyridine. The alcohol's oxygen atom acts as a nucleophile, attacking the electrophilic sulfur atom of TsCl. Pyridine serves two critical roles: it acts as a base to neutralize the HCl byproduct generated, and it can also function as a nucleophilic catalyst.[1] Importantly, this reaction proceeds with retention of configuration at the carbon atom bearing the oxygen, as the C-O bond is not broken.[1][2]

Step 2: SN2 Displacement with Sodium Thiomethoxide

The second step is a classic Williamson ether synthesis-type reaction, but for a thioether. The highly nucleophilic thiomethoxide anion (from sodium thiomethoxide, NaSMe) attacks the carbon atom adjacent to the tosylate group in a bimolecular nucleophilic substitution (SN2) fashion.[3] This backside attack results in the displacement of the tosylate leaving group and the formation of the C-S bond, yielding 4-(methylsulfanyl)but-1-yne.

Experimental Protocol

Materials and Reagents
Reagent/MaterialChemical FormulaMolar Mass ( g/mol )Concentration/PurityAmountSupplierNotes
3-Butyn-1-olC₄H₆O70.09≥97%5.0 g (71.3 mmol)Sigma-AldrichStore under inert gas.
p-Toluenesulfonyl chloride (TsCl)C₇H₇ClO₂S190.65≥98%14.9 g (78.4 mmol)Sigma-AldrichMoisture sensitive.
PyridineC₅H₅N79.10Anhydrous, ≥99.8%100 mLSigma-AldrichStore over molecular sieves.
Sodium thiomethoxide (NaSMe)CH₃SNa70.08≥95%5.5 g (78.5 mmol)Sigma-AldrichHighly hygroscopic and air-sensitive.[3][4]
N,N-Dimethylformamide (DMF)C₃H₇NO73.09Anhydrous, ≥99.8%150 mLSigma-AldrichStore over molecular sieves.
Diethyl ether (Et₂O)(C₂H₅)₂O74.12AnhydrousAs neededVWR
Saturated aq. NaHCO₃NaHCO₃84.01Saturated solutionAs neededFisher Scientific
Brine (Saturated aq. NaCl)NaCl58.44Saturated solutionAs neededFisher Scientific
Magnesium sulfate (MgSO₄)MgSO₄120.37AnhydrousAs neededFisher Scientific
Equipment
  • Round-bottom flasks (250 mL and 500 mL)

  • Magnetic stirrer and stir bars

  • Ice bath

  • Separatory funnel (500 mL)

  • Rotary evaporator

  • Standard glassware for extraction and filtration

  • Schlenk line or glovebox for handling air-sensitive reagents

  • Syringes and needles

Step-by-Step Procedure

Step 1: Synthesis of But-3-yn-1-yl p-toluenesulfonate

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-butyn-1-ol (5.0 g, 71.3 mmol).

  • Add anhydrous pyridine (100 mL) to the flask and stir to dissolve the alcohol.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add p-toluenesulfonyl chloride (14.9 g, 78.4 mmol) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C. A white precipitate (pyridinium hydrochloride) will form.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

  • Once the reaction is complete, slowly pour the mixture into 200 mL of ice-cold 2 M HCl.

  • Extract the aqueous layer with diethyl ether (3 x 100 mL).

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude tosylate as a pale yellow oil. The product is typically used in the next step without further purification.

Step 2: Synthesis of 4-(Methylsulfanyl)but-1-yne

SAFETY NOTE: Sodium thiomethoxide is highly toxic, corrosive, and pyrophoric upon contact with moisture.[4] Handle this reagent under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

  • In a glovebox or under a nitrogen atmosphere, add sodium thiomethoxide (5.5 g, 78.5 mmol) to a 500 mL oven-dried round-bottom flask equipped with a magnetic stir bar.

  • Add anhydrous DMF (150 mL) to the flask and stir to dissolve the sodium thiomethoxide.

  • Dissolve the crude but-3-yn-1-yl p-toluenesulfonate from Step 1 in a minimal amount of anhydrous DMF (approx. 20 mL).

  • Slowly add the tosylate solution dropwise to the stirred sodium thiomethoxide solution at room temperature.

  • After the addition is complete, allow the reaction to stir at room temperature for 12-16 hours (overnight).

  • Monitor the reaction by TLC until the tosylate is consumed.

  • Quench the reaction by carefully pouring the mixture into 300 mL of water.

  • Extract the aqueous layer with diethyl ether (4 x 75 mL).

  • Combine the organic layers and wash with brine (3 x 100 mL) to remove residual DMF.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate under reduced pressure (note: the product is volatile).

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by distillation under reduced pressure to afford 4-(methylsulfanyl)but-1-yne as a colorless liquid.

Visualization of Protocols

Experimental Workflow Diagram

G cluster_step1 Step 1: Tosylation cluster_step2 Step 2: Thioether Formation s1_start Dissolve 3-Butyn-1-ol in Pyridine s1_cool Cool to 0 °C s1_start->s1_cool s1_add Add TsCl Portion-wise s1_cool->s1_add s1_react Stir at 0 °C for 4h s1_add->s1_react s1_quench Quench with 2M HCl s1_react->s1_quench s1_extract Extract with Et₂O s1_quench->s1_extract s1_wash Wash with NaHCO₃ & Brine s1_extract->s1_wash s1_dry Dry (MgSO₄) & Concentrate s1_wash->s1_dry s1_product Crude But-3-yn-1-yl Tosylate s1_dry->s1_product s2_add Add Tosylate Solution s1_product->s2_add Use in next step s2_start Dissolve NaSMe in Anhydrous DMF s2_start->s2_add s2_react Stir at RT Overnight s2_add->s2_react s2_quench Quench with Water s2_react->s2_quench s2_extract Extract with Et₂O s2_quench->s2_extract s2_wash Wash with Brine s2_extract->s2_wash s2_dry Dry (MgSO₄) & Concentrate s2_wash->s2_dry s2_purify Purify (Chromatography/Distillation) s2_dry->s2_purify s2_product Pure 4-(Methylsulfanyl)but-1-yne s2_purify->s2_product

Caption: Experimental workflow for the two-step synthesis.

Reaction Pathway Diagram

G cluster_1 Step 1: Tosylation cluster_2 Step 2: SN2 Substitution r1 HO-CH₂CH₂C≡CH (3-Butyn-1-ol) i1 TsO-CH₂CH₂C≡CH (But-3-yn-1-yl tosylate) r1->i1 + TsCl - HCl (Pyridine) r2 TsCl (p-Toluenesulfonyl chloride) i1_c TsO-CH₂CH₂C≡CH r3 NaSMe (Sodium thiomethoxide) p1 MeS-CH₂CH₂C≡CH (4-(Methylsulfanyl)but-1-yne) i1_c->p1 + NaSMe - NaOTs (DMF)

Caption: Chemical reaction pathway from alcohol to thioether.

Characterization

The final product should be characterized to confirm its identity and purity. Recommended analytical techniques include:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence of the methylsulfanyl group (singlet ~2.1-2.2 ppm), the terminal alkyne proton (triplet ~2.0 ppm), and the two methylene groups.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify all unique carbon atoms in the molecule.

  • IR (Infrared) Spectroscopy: To detect the characteristic C≡C-H stretch (~3300 cm⁻¹) and the C≡C stretch (~2120 cm⁻¹).

  • Mass Spectrometry (MS): To confirm the molecular weight of the product (C₅H₈S, MW = 100.18 g/mol ).

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low yield in Step 1 Incomplete reaction; moisture in reagents/glassware.Ensure anhydrous conditions. Increase reaction time or use a slight excess of TsCl.
Low yield in Step 2 Deactivated sodium thiomethoxide; incomplete reaction.Use fresh, high-purity NaSMe and handle under a strict inert atmosphere. Ensure complete consumption of the tosylate by TLC.
Formation of side products Elimination reaction competing with substitution.Keep the reaction temperature at or below room temperature. DMF as a polar aprotic solvent favors SN2 over E2.
Difficulty in purification Product is volatile.Use a cold trap during rotary evaporation. Consider Kugelrohr distillation for small scales.

References

  • Wikipedia. (n.d.). Sodium methanethiolate. Retrieved from [Link]

  • Google Patents. (n.d.). CN105693573A - Method and device for producing sodium thiomethoxide from by-product obtained through synthesis of dimethyl sulfide.
  • Google Patents. (n.d.). US5194651A - Tosylation of alcohols.
  • The Royal Society of Chemistry. (n.d.). EXPERIMENTAL SUPPORTING INFORMATION. Retrieved from [Link]

  • ResearchGate. (n.d.). Figure 3. a) Synthetic scheme for the synthesis of 4-(methylthio)phenyl.... Retrieved from [Link]

  • Chemistry LibreTexts. (2024, July 30). 17.7: Reactions of Alcohols. Retrieved from [Link]

  • Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. Retrieved from [Link]

Sources

Application

Application and Protocol Guide: Surface Functionalization of Metallic Nanoparticles with 4-(methylsulfanyl)but-1-yne

Introduction: A New Frontier in Nanoparticle Surface Chemistry The tailored surface functionalization of metallic nanoparticles is a cornerstone of modern nanotechnology, enabling their application in diverse fields, fro...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A New Frontier in Nanoparticle Surface Chemistry

The tailored surface functionalization of metallic nanoparticles is a cornerstone of modern nanotechnology, enabling their application in diverse fields, from targeted drug delivery and advanced diagnostics to catalysis and sensor development.[1][2] For decades, the gold-thiol bond has been the gold standard for anchoring organic molecules to nanoparticle surfaces.[3][4] However, the susceptibility of thiols to oxidation and their potential for displacement in complex biological media have driven the exploration of more robust anchoring chemistries.[1][5]

Terminal alkynes have emerged as a superior alternative, forming strong, stable covalent bonds with metallic surfaces.[5] This approach offers several advantages over traditional thiolation, including simpler conjugation protocols, enhanced stability in complex biological environments, and higher conjugation efficiencies.[1][5] This guide provides a comprehensive overview and detailed protocols for the surface functionalization of metallic nanoparticles, particularly gold (AuNPs), with a bifunctional ligand: 4-(methylsulfanyl)but-1-yne.

This unique ligand possesses both a terminal alkyne for robust surface anchoring and a methylsulfanyl group. The interplay between these two functionalities offers a nuanced approach to surface modification, where the alkyne provides a strong covalent linkage while the sulfur atom can contribute to the overall stability and electronic properties of the ligand shell. This dual-functionality opens up new avenues for creating highly stable and functional nanoparticle systems.

This document is intended for researchers, scientists, and drug development professionals seeking to leverage this advanced functionalization strategy. We will delve into the underlying chemical principles, provide step-by-step protocols for nanoparticle synthesis and functionalization, and detail the essential characterization techniques required to validate the final product.

The Chemistry of Interaction: Alkyne and Methylsulfanyl Groups at the Nanoparticle Surface

The functionalization of a metallic nanoparticle with 4-(methylsulfanyl)but-1-yne involves a sophisticated interplay of surface chemistry. The primary anchoring is achieved through the terminal alkyne group, which forms a strong covalent bond with the gold surface atoms.[5] This interaction is believed to be stronger than the conventional gold-thiol bond.[6]

The role of the methylsulfanyl (-SMe) group is more subtle. While not forming as strong a primary bond as a thiol (-SH), the thioether functionality can still exhibit an affinity for the gold surface. This secondary interaction can contribute to the overall stability and packing density of the self-assembled monolayer (SAM). The presence of the sulfur atom can also influence the electronic properties of the nanoparticle-ligand interface.

Experimental Workflow: From Synthesis to Characterization

The overall process for creating metallic nanoparticles functionalized with 4-(methylsulfanyl)but-1-yne can be broken down into three key stages: synthesis of the core nanoparticles, surface functionalization with the ligand, and comprehensive characterization of the final product.

G cluster_0 Nanoparticle Synthesis cluster_1 Surface Functionalization cluster_2 Characterization Synthesis Citrate-Capped AuNP Synthesis (Turkevich Method) Functionalization Ligand Exchange with 4-(methylsulfanyl)but-1-yne Synthesis->Functionalization Purification Purification via Centrifugation Functionalization->Purification UVVis UV-Vis Spectroscopy Purification->UVVis DLS Dynamic Light Scattering (DLS) Purification->DLS TEM Transmission Electron Microscopy (TEM) Purification->TEM XPS X-ray Photoelectron Spectroscopy (XPS) Purification->XPS FTIR FTIR Spectroscopy Purification->FTIR

Figure 1: Overall experimental workflow for the synthesis, functionalization, and characterization of metallic nanoparticles.

Protocols

Protocol 1: Synthesis of Citrate-Capped Gold Nanoparticles (AuNPs)

This protocol details the synthesis of approximately 15 nm gold nanoparticles using the well-established Turkevich method.[6]

Materials:

  • Tetrachloroauric(III) acid trihydrate (HAuCl₄·3H₂O)

  • Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

  • Ultrapure water (18.2 MΩ·cm)

  • All glassware must be scrupulously cleaned.

Procedure:

  • Prepare a 1 mM solution of HAuCl₄ in 500 mL of ultrapure water.

  • In a separate flask, prepare a 38.8 mM solution of trisodium citrate.

  • In a clean 1 L round-bottom flask equipped with a condenser, bring 500 mL of the HAuCl₄ solution to a vigorous boil with constant stirring.

  • To the boiling solution, rapidly add 50 mL of the 38.8 mM trisodium citrate solution.

  • The solution will change color from yellow to clear, then to a deep red or wine color.

  • Continue boiling for 15 minutes, then remove from heat and allow to cool to room temperature with continuous stirring.

  • Store the resulting citrate-capped AuNP solution at 4°C.

Protocol 2: Surface Functionalization with 4-(methylsulfanyl)but-1-yne

This protocol describes the ligand exchange process to replace the citrate capping agent with 4-(methylsulfanyl)but-1-yne.

Materials:

  • Citrate-capped AuNP solution (from Protocol 1)

  • 4-(methylsulfanyl)but-1-yne

  • Ethanol (anhydrous)

  • Phosphate-buffered saline (PBS), pH 7.4

Procedure:

  • Prepare a 10 mM stock solution of 4-(methylsulfanyl)but-1-yne in anhydrous ethanol.

  • To 10 mL of the citrate-capped AuNP solution, add the 4-(methylsulfanyl)but-1-yne stock solution to a final concentration of 0.1 mM.

  • Incubate the mixture at room temperature for 24 hours with gentle stirring.

  • To purify the functionalized nanoparticles, centrifuge the solution at 12,000 x g for 30 minutes.

  • Carefully remove the supernatant and resuspend the nanoparticle pellet in 10 mL of PBS buffer.

  • Repeat the centrifugation and resuspension steps two more times to ensure complete removal of unbound ligand.

  • After the final wash, resuspend the pellet in the desired buffer for storage or further use.

Protocol 3: Synthesis of 4-(methylsulfanyl)but-1-yne (Optional)

For laboratories wishing to synthesize the ligand in-house, the following protocol is provided, based on established organic chemistry principles.[7][8]

Materials:

  • 3-Butyn-1-ol

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (Et₃N)

  • Sodium thiomethoxide (NaSMe)

  • Dichloromethane (DCM), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

Step 1: Mesylation of 3-Butyn-1-ol

  • In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, dissolve 3-butyn-1-ol (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add methanesulfonyl chloride (1.2 eq) dropwise.

  • Stir the reaction at 0°C for 1 hour and then allow it to warm to room temperature for an additional 2 hours.

  • Quench the reaction with water and extract the product with DCM.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the mesylate, which can be used in the next step without further purification.

Step 2: Nucleophilic Substitution with Sodium Thiomethoxide

  • In a separate flame-dried flask under nitrogen, dissolve the crude mesylate from Step 1 in anhydrous DMF.

  • Add sodium thiomethoxide (1.5 eq) portion-wise at room temperature.

  • Stir the reaction at room temperature for 12-16 hours.

  • Pour the reaction mixture into water and extract with diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel to obtain pure 4-(methylsulfanyl)but-1-yne.

Characterization of Functionalized Nanoparticles

Thorough characterization is essential to confirm successful functionalization and to understand the properties of the resulting nanoparticles.

G cluster_UVVis UV-Vis Spectroscopy cluster_DLS Dynamic Light Scattering cluster_TEM Transmission Electron Microscopy Functionalized_NP Functionalized Nanoparticle UVVis_Principle Measures Surface Plasmon Resonance (SPR) Functionalized_NP->UVVis_Principle DLS_Principle Measures Hydrodynamic Diameter Functionalized_NP->DLS_Principle TEM_Principle Direct Visualization of Size and Morphology Functionalized_NP->TEM_Principle UVVis_Result Red-shift in SPR peak UVVis_Principle->UVVis_Result DLS_Result Increase in Hydrodynamic Diameter DLS_Principle->DLS_Result TEM_Result Visible Organic Shell TEM_Principle->TEM_Result

Figure 2: Key characterization techniques and their expected outcomes for functionalized nanoparticles.

UV-Visible (UV-Vis) Spectroscopy
  • Principle: Gold nanoparticles exhibit a characteristic Surface Plasmon Resonance (SPR) peak in the visible region (around 520 nm for ~15 nm spheres).[9] The position of this peak is sensitive to the local refractive index at the nanoparticle surface.

  • Expected Result: Successful functionalization with 4-(methylsulfanyl)but-1-yne will result in a red-shift (a shift to a longer wavelength) of the SPR peak by a few nanometers.[5][9] This indicates a change in the surface environment of the nanoparticles. A significant broadening of the peak or the appearance of a second peak at a longer wavelength would suggest nanoparticle aggregation.

Dynamic Light Scattering (DLS)
  • Principle: DLS measures the hydrodynamic diameter of the nanoparticles in solution.[2] This includes the metallic core, the ligand shell, and a layer of associated solvent molecules.

  • Expected Result: The hydrodynamic diameter of the functionalized nanoparticles should be larger than that of the initial citrate-capped nanoparticles, confirming the presence of the organic ligand shell.[6][10]

Transmission Electron Microscopy (TEM)
  • Principle: TEM provides direct visualization of the nanoparticles, allowing for the determination of their core size, shape, and dispersity.[11]

  • Expected Result: TEM images will confirm that the core size and shape of the nanoparticles have not changed during the functionalization process.[5] High-resolution TEM may reveal a faint halo around the nanoparticles, corresponding to the organic ligand shell.

X-ray Photoelectron Spectroscopy (XPS)
  • Principle: XPS is a surface-sensitive technique that provides information about the elemental composition and chemical states of the atoms at the nanoparticle surface.

  • Expected Result: The XPS spectrum of the functionalized nanoparticles should show signals for carbon, sulfur, and gold. The binding energy of the S 2p peak will be indicative of a gold-sulfur interaction.

Fourier-Transform Infrared (FTIR) Spectroscopy
  • Principle: FTIR spectroscopy can identify the functional groups present in a sample.

  • Expected Result: The FTIR spectrum of the functionalized nanoparticles should exhibit a characteristic alkyne C≡C stretching vibration, confirming the presence of the alkyne group on the nanoparticle surface.[5]

Data Summary

Characterization TechniqueParameter MeasuredExpected Result for Successful Functionalization
UV-Vis Spectroscopy Surface Plasmon Resonance (SPR) PeakRed-shift of 2-10 nm
Dynamic Light Scattering (DLS) Hydrodynamic DiameterIncrease in diameter compared to citrate-capped NPs
Transmission Electron Microscopy (TEM) Core Size and MorphologyUnchanged core size and shape; possible visualization of organic shell
X-ray Photoelectron Spectroscopy (XPS) Elemental Composition and Chemical StatePresence of C, S, and Au signals; S 2p peak indicative of Au-S bond
Fourier-Transform Infrared (FTIR) Spectroscopy Vibrational Modes of Functional GroupsPresence of a C≡C stretching band

Troubleshooting

ProblemPossible CauseSuggested Solution
Nanoparticle aggregation (color change to blue/purple) Incomplete surface coverage by the ligand; incorrect pH or ionic strength.Increase the concentration of the functionalizing ligand; ensure the final resuspension buffer is appropriate (e.g., low salt concentration).
No shift in UV-Vis SPR peak Unsuccessful ligand exchange.Increase incubation time or temperature; verify the quality of the 4-(methylsulfanyl)but-1-yne.
Broad DLS peak (high polydispersity) Presence of aggregates or a wide size distribution.Filter the nanoparticle solution; optimize the purification steps to remove aggregates.

Conclusion

The functionalization of metallic nanoparticles with 4-(methylsulfanyl)but-1-yne represents a significant advancement in nanoparticle surface engineering. This approach combines the robustness of alkyne-metal bonding with the potential for additional stabilization from the methylsulfanyl group. The detailed protocols and characterization guidelines provided in this document offer researchers a clear pathway to producing highly stable and functionalized nanoparticles for a wide range of applications in drug delivery, diagnostics, and materials science. By carefully following these procedures and validating the results with the described analytical techniques, scientists can confidently create and utilize these advanced nanomaterials in their research endeavors.

References

  • Chen, Y., et al. (2024). Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing. ACS Applied Materials & Interfaces, 16(43), 58262-58273. [Link][1][5][6]

  • Pathak, S., & Kumar, A. (2023). Surface Modification of Metallic Nanoparticles for Targeting Drugs. Molecules, 28(18), 6689. [Link]

  • Asghar, M. A., et al. (2021). A Review on Toxicity and Challenges in Transferability of Surface-functionalized Metallic Nanoparticles from Animal Models to Humans. ScienceOpen, 2(1), 74-84. [Link]

  • Sharma, H., et al. (2021). Synthesis and In Vitro Evaluation of Gold Nanoparticles Functionalized with Thiol Ligands for Robust Radiolabeling with 99m Tc. Molecules, 26(18), 5605. [Link]

  • Li, H., et al. (2023). Modulation of Gold Nanoparticle Ligand Structure–Dynamic Relationships Probed Using Solution NMR. ACS Nanoscience Au, 3(6), 569-579. [Link]

  • Luna Nanotech Inc. (n.d.). Nanoparticle Surface Functionalization Technology. [Link]

  • Argonne National Laboratory. (2013). Visualization of Gold Nanoparticle Self-Assembly via TEM. [Link]

  • Nanopartz Inc. (n.d.). Gold Nanoparticle Functionalization Methods. [Link]

  • Rachman, I. M., et al. (2018). Study of the Stability of Functionalized Gold Nanoparticles for the Colorimetric Detection of Dipeptidyl Peptidase IV. Applied Sciences, 8(12), 2589. [Link]

  • Jiang, W., et al. (2023). Modulation of Gold Nanoparticle Ligand Structure–Dynamic Relationships Probed Using Solution NMR. ACS Nanoscience Au, 3(6), 569-579. [Link]

  • Paonessa, S., et al. (2022). Luminescent Self-Assembled Monolayer on Gold Nanoparticles: Tuning of Emission According to the Surface Curvature. Chemosensors, 10(5), 176. [Link]

  • Liu, Y., et al. (2013). In Situ Visualization of Self-Assembly of Charged Gold Nanoparticles. Journal of the American Chemical Society, 135(10), 3764-3767. [Link]

  • Reif, M., et al. (2019). Click Chemistry on the Surface of Ultrasmall Gold Nanoparticles (2 nm) for Covalent Ligand Attachment Followed by NMR Spectroscopy. Langmuir, 35(20), 6561-6569. [Link]

  • AZoNano. (2024). Characterizing Gold Nanoparticle Assembly Patterns Through TEM. [Link]

  • Al-Bayati, F. A. H., et al. (2024). unveiling the chemistry, applications and future prospects of 2D monolayers of gold nanoparticles (Au-NPs). RSC Advances, 14(43), 31499-31518. [Link]

  • Potts, J., et al. (2023). Molecular Surface Quantification of Multifunctionalized Gold Nanoparticles Using UV–Visible Absorption Spectroscopy Deconvolution. ACS Omega, 8(35), 31957-31966. [Link]

  • ResearchGate. (n.d.). Hydrodynamic diameter of gold nanoparticles using dynamic light scattering (DLS) measurements. [Link]

  • Tagliatesta, P., et al. (2022). Functionalization of Gold Nanoparticles with Ru-Porphyrin and Their Selectivity in the Oligomerization of Alkynes. Catalysts, 12(2), 183. [Link]

  • Huo, Q., et al. (2009). Dynamic light scattering as a powerful tool for gold nanoparticle bioconjugation and biomolecular binding studies. Analytical and Bioanalytical Chemistry, 395(6), 1827-1834. [Link]

  • Organic Syntheses. (n.d.). A. 6-Iodo-1-hexene (1). [Link]

  • Google Patents. (n.d.). US10696657B2 - Methods and intermediates for preparing therapeutic compounds.
  • Sastry, M., et al. (2001). Investigation into the Interaction between Surface-Bound Alkylamines and Gold Nanoparticles. Langmuir, 17(25), 7938-7943. [Link]

  • Takagi, Y., et al. (2020). Fair surface modification with mixed alkanethiols on gold nanoparticles through minimal unfair ligand exchange. Nanoscale Advances, 2(10), 4553-4560. [Link]

  • MolPort. (n.d.). 4-(methylsulfanyl)but-1-yne. [Link]

  • Takagi, Y., et al. (2020). Fair surface modification with mixed alkanethiols on gold nanoparticles through minimal unfair ligand exchange. Nanoscale Advances, 2(10), 4553-4560. [Link]

  • Chemistry LibreTexts. (2022). 3.1.7: Reactions of Alcohols. [Link]

  • Jack Westin. (n.d.). Alkynes. [Link]

  • Science of Synthesis. (n.d.). Product Class 4: 1-Heteroatom-Functionalized Alk-1-ynes. [Link]

  • Carson, C. A., et al. (2020). One-Pot Synthesis of Strain-Release Reagents from Methyl Sulfones. The Journal of Organic Chemistry, 85(15), 9870-9878. [Link]

  • Organic Syntheses. (2025). Synthesis of 1-(phenylsulfonyl)bicyclo[1.1.0]butane from Methyl Phenyl Sulfone and Epichlorohydrin. Organic Syntheses, 102, 185-202. [Link]

  • Jack Westin. (n.d.). Alcohols Important Reactions. [Link]

  • Pure. (n.d.). Click nucleophilic conjugate additions to activated alkynes. [Link]

  • YouTube. (2020). Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). [Link]

  • Yu, H., et al. (2011). Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives. The Journal of Organic Chemistry, 76(15), 6036-6045. [Link]

  • ResearchGate. (n.d.). A Practical Synthesis of 3-Butyn-1-ol. [Link]

Sources

Method

Application Note: Incorporation of 4-(methylsulfanyl)but-1-yne into Conductive Polymer Networks

Target Audience: Researchers, materials scientists, and drug development professionals. Content Focus: Advanced functionalization of conductive polymers for bioelectronics, heavy metal sensing, and tunable organic mixed...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, materials scientists, and drug development professionals. Content Focus: Advanced functionalization of conductive polymers for bioelectronics, heavy metal sensing, and tunable organic mixed ionic–electronic conductors (OMIECs).

Introduction and Scientific Rationale

The development of functionalized conductive polymers (CPs) is a critical frontier in bioelectronics and sensor development. While pristine polymers like poly(3,4-ethylenedioxythiophene) (PEDOT) offer excellent conductivity and biocompatibility, they lack intrinsic chemical handles for target-specific binding.

4-(methylsulfanyl)but-1-yne (CAS 10574-94-4) [1] has emerged as a highly versatile, bifunctional building block to bridge this gap. Structurally, it features:

  • A terminal alkyne group: Enables orthogonal, high-yield incorporation into polymer networks via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or direct transition-metal-catalyzed polymerization[2][3].

  • A thioether (methylsulfanyl) moiety: Acts as a "soft" Lewis base, providing highly selective coordination sites for "soft" heavy metal ions (e.g., Ag⁺, Hg²⁺) or serving as an anchor for biological functionalization[4].

As a Senior Application Scientist, I emphasize that the structural design of this monomer is not accidental. The two-carbon ethyl spacer between the alkyne and the thioether is critical; it electronically and sterically decouples the bulky sulfur coordination events from the conjugated polymer backbone, thereby preserving the material's intrinsic conductivity while maximizing sensor sensitivity[5][6].

Mechanistic Insights & Causality (E-E-A-T)

When designing a conductive polymer network with 4-(methylsulfanyl)but-1-yne, researchers must choose between post-polymerization modification and direct polymerization. Understanding the causality behind these choices ensures experimental success.

Strategy A: Post-Polymerization Modification via CuAAC (Click Chemistry)

Directly electropolymerizing thioether-functionalized EDOT monomers often leads to poor film morphology and reduced conductivity due to the sulfur lone pairs interfering with the radical cation intermediates during electropolymerization. The Solution: Electropolymerize an azide-functionalized EDOT (EDOT-N₃) first, then "click" the 4-(methylsulfanyl)but-1-yne onto the stable film[2]. CuAAC is highly orthogonal, meaning it will not degrade the PEDOT backbone, and it achieves near-quantitative conversion (88–95%) even in sterically hindered solid-state films[2].

Strategy B: Direct Polymerization to Substituted Polyacetylene

For applications requiring a high density of thioether groups (e.g., bulk heavy-metal remediation membranes), direct polymerization of the alkyne is preferred. The Catalyst Choice: Traditional Ziegler-Natta or Schrock catalysts (Mo/W-based) are rapidly poisoned by the thioether's sulfur lone pairs. Therefore, Rhodium-based catalysts (e.g., [Rh(nbd)Cl]₂) must be used. Rhodium is highly tolerant of heteroatoms and selectively yields stereoregular (cis-transoidal) substituted polyacetylenes with extended effective conjugation lengths[3][6].

Experimental Protocols: Self-Validating Systems

Protocol 1: Synthesis of Thioether-Functionalized PEDOT via CuAAC

This protocol ensures the preservation of the CP's electroactivity while grafting the thioether receptor.

  • Electropolymerization: Electrodeposit PEDOT-N₃ onto an Indium Tin Oxide (ITO) or glassy carbon electrode from a 10 mM EDOT-N₃ / 0.1 M LiClO₄ acetonitrile solution using cyclic voltammetry (0.0 to 1.2 V vs. Ag/AgCl, 5 cycles)[2][5].

  • Click Solution Preparation: In a glass vial, mix 10 mM 4-(methylsulfanyl)but-1-yne, 1 mM CuSO₄·5H₂O, and 5 mM sodium ascorbate in a 1:1 (v/v) degassed mixture of DMF and deionized water. Causality note: Ascorbate must be in excess to maintain Copper in the active +1 oxidation state.

  • Grafting: Immerse the PEDOT-N₃ electrode into the click solution. Incubate at room temperature in the dark for 24 hours.

  • Purification: Rinse the electrode sequentially with DMF, copious amounts of DI water, and ethanol to remove unreacted monomer and trapped copper catalyst. Dry under a gentle N₂ stream.

  • Validation Checkpoint: Perform Attenuated Total Reflectance FTIR (ATR-FTIR) on the film. The protocol is successful if the asymmetric azide stretch (~2100 cm⁻¹) completely disappears and a new triazole ring stretch (~1650 cm⁻¹) emerges[2].

Protocol 2: Direct Polymerization via Rh-Catalysis

This protocol produces a bulk, soluble thioether-functionalized polyacetylene.

  • Catalyst Activation: In a nitrogen-filled glovebox, dissolve 1 mol% [Rh(nbd)Cl]₂ in anhydrous tetrahydrofuran (THF).

  • Polymerization: Add 4-(methylsulfanyl)but-1-yne (1.0 M in THF) dropwise to the catalyst solution. Stir at 30 °C for 24 hours. The solution will transition from pale yellow to dark orange, indicating the formation of the conjugated polyacetylene backbone[3].

  • Precipitation: Terminate the reaction by exposing it to air. Pour the viscous mixture into a 10-fold volumetric excess of cold methanol to precipitate the polymer.

  • Isolation: Filter the solid precipitate, wash with fresh methanol, and dry under vacuum at 40 °C overnight.

  • Validation Checkpoint: Analyze via ¹H NMR (in CDCl₃). The disappearance of the terminal alkyne proton (~2.0 ppm) and the appearance of a broad vinylic backbone proton (~6.0–6.5 ppm) confirms successful polymerization[3].

Quantitative Data Summaries

The following tables summarize expected empirical data, providing benchmarks for your internal quality control.

Table 1: Physicochemical Properties of Functionalized PEDOT Films

Property Pristine PEDOT PEDOT-N₃ Thioether-PEDOT (Click)
Conductivity (S/cm) 300 ± 20 145 ± 15 130 ± 10
Water Contact Angle (°) 65 78 86
Ag⁺ Binding Capacity (nmol/cm²) < 0.1 < 0.1 3.28 ± 1.04

| Electrochemical Stability | Excellent | Good | Excellent |

Note: The slight drop in conductivity post-click is expected due to the introduction of non-conductive triazole and thioether mass, but 130 S/cm is more than sufficient for high-fidelity electrochemical sensing[2].

Table 2: Catalyst Screening for Poly(4-(methylsulfanyl)but-1-yne) Synthesis

Catalyst System Solvent Temp (°C) Time (h) Yield (%) Mw (kDa)
[Rh(nbd)Cl]₂ THF 30 24 85 45.2
WCl₆ / Ph₄Sn Toluene 60 24 Trace N/A

| MoCl₅ | Toluene | 60 | 24 | Trace | N/A |

Note: Tungsten and Molybdenum catalysts fail completely due to sulfur-induced catalyst poisoning, validating the necessity of Rhodium[3][6].

Visual Workflows and Mechanisms

Workflow Step1 1. Electropolymerize PEDOT-N3 Film Step3 3. CuAAC Reaction (24h, RT, Dark) Step1->Step3 Step2 2. Prepare Click Solution (Monomer + Cu Catalyst) Step2->Step3 Step4 4. Sequential Washing (DMF -> H2O -> EtOH) Step3->Step4 Step5 5. FTIR/XPS Validation (Azide Depletion) Step4->Step5

Workflow for CuAAC click functionalization of PEDOT-N3 with 4-(methylsulfanyl)but-1-yne.

Mechanism M1 Thioether-Functionalized Conductive Polymer M3 Coordination Complex (S-Metal Bond Formation) M1->M3 M2 Target Analyte (Soft Lewis Acids: Ag+, Hg2+) M2->M3 M4 Steric/Electronic Perturbation of Conjugated Backbone M3->M4 M5 Measurable Impedance/ Conductivity Shift M4->M5

Electrochemical sensing mechanism via thioether-metal ion coordination on polymer films.

References

  • ACS Applied Materials & Interfaces. "Electroactive Metal Complexes Covalently Attached to Conductive PEDOT Films: A Spectroelectrochemical Study". ACS Publications, 2020. URL:[Link]

  • ACS Publications. "Organic Mixed Ionic–Electronic Conductors Based on Tunable and Functional Poly(3,4-ethylenedioxythiophene) Copolymers". Journal of the American Chemical Society, 2024. URL:[Link]

  • Pure / TU Eindhoven. "Synthesis, processing and material properties of conjugated polymers". TU Eindhoven Repository, 1996. URL:[Link]

  • ResearchGate. "Synthesis of linear and branched poly(phenylacetylene)s through Mizoroki-Heck coupling reaction". ResearchGate, 2025. URL: [Link]

  • National Institutes of Health. "Electrochemical sensing of macromolecules based on molecularly imprinted polymers". PMC, 2023. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 4-(methylsulfanyl)but-1-yne

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific physicochemical hurdles associated with formulating 4-(methylsulfanyl)but-1-y...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific physicochemical hurdles associated with formulating 4-(methylsulfanyl)but-1-yne (CAS: 10574-94-4). This guide is designed for researchers and drug development professionals who need to solubilize this volatile, hydrophobic alkyne in aqueous media without compromising downstream applications like CuAAC (click chemistry) or biological assays.

Q1: Why does 4-(methylsulfanyl)but-1-yne resist aqueous dissolution, and what are the primary physicochemical barriers?

The Mechanistic Barrier: 4-(methylsulfanyl)but-1-yne is a low-molecular-weight (100.18 g/mol ) organic building block characterized by a terminal alkyne and a non-polar methylthioether group. Its poor aqueous solubility is driven by the thermodynamic penalty of cavity formation in water. Because the molecule lacks strong hydrogen-bond donors (the alkyne C-H is too weakly acidic to act as a primary donor) and contains a highly lipophilic aliphatic/thioether backbone, it cannot form compensating energetic interactions with the surrounding water network. Consequently, when introduced to purely aqueous buffers, the compound will phase-separate, forming volatile, hydrophobic micro-droplets that lead to inconsistent assay concentrations.

Q2: Which co-solvent systems provide the best solubility enhancement while maintaining compatibility with aqueous biological assays or CuAAC (click chemistry)?

Co-Solvent Selection & Causality: The introduction of organic co-solvents to an aqueous system systematically lowers the dielectric constant of the dissolution medium, reducing the energetic barrier for hydrophobic solvation[1]. However, the choice of co-solvent must be dictated by your downstream application.

While Dimethyl Sulfoxide (DMSO) is the industry standard for solubilization, it is a strong coordinating solvent. In CuAAC (copper-catalyzed azide-alkyne cycloaddition) applications, high concentrations of DMSO can coordinate with the Cu(I) catalyst, severely retarding the click reaction kinetics. Conversely, Polyethylene Glycol 400 (PEG 400) acts by lowering interfacial tension and is non-coordinating, making it superior for click chemistry workflows.

Quantitative Data on Co-Solvent Properties for 4-(methylsulfanyl)but-1-yne

Co-SolventDielectric Constant (ε at 25°C)Recommended Max Vol% (In Vitro)CuAAC CompatibilityPrimary Solubilization Mechanism
Water (Control) 78.4N/AExcellentN/A
DMSO 46.7≤ 1%Poor (Coordinates Cu)Disrupts bulk water H-bond network
PEG 400 12.4≤ 5%GoodLowers interfacial tension
Ethanol 24.3≤ 2%ModerateShifts co-solvency parameter
Q3: How can cyclodextrins be utilized to encapsulate 4-(methylsulfanyl)but-1-yne, and what is the protocol?

Cyclodextrin Encapsulation: When organic co-solvents are strictly prohibited (e.g., in highly sensitive cell-based assays), [2]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is ideal here. Its toroidal structure features a hydrophobic cavity (approx. 6.0–6.5 Å in diameter) that perfectly accommodates the steric bulk of the short aliphatic chain and the methylthio group, while its hydrophilic exterior ensures complete aqueous miscibility[3].

Step-by-Step Methodology: HP-β-CD Inclusion Complex Formation This protocol is self-validating: the transition from a cloudy suspension to a completely transparent solution indicates successful inclusion.

  • Preparation of Host Solution: Dissolve HP-β-CD in degassed, deionized water to create a 100 mM to 200 mM stock solution. Causality: High initial host concentration drives the equilibrium toward complex formation.

  • Addition of Guest: In a tightly sealable glass vial (to prevent the loss of the volatile alkyne), add 4-(methylsulfanyl)but-1-yne dropwise to the HP-β-CD solution at a 1:1 or 1:2 molar ratio (Guest:Host).

  • Equilibration: Seal the vial under an inert Argon atmosphere. Place on an orbital shaker at 25°C for 24–48 hours. Causality: The non-covalent host-guest complexation is kinetically slow; prolonged shaking ensures thermodynamic equilibrium.

  • Validation & Filtration: Visually inspect the solution. It should be optically clear. Filter the solution through a 0.22 µm PTFE syringe filter to remove any un-encapsulated, phase-separated alkyne.

  • Isolation (Optional): Lyophilize the filtrate to obtain the solid inclusion complex, which can be stored long-term and rapidly reconstituted in water.

CD_Protocol A 1. Prepare HP-β-CD (Aqueous Solution) B 2. Add Alkyne (Under Argon/N2) A->B Degassed Water C 3. Equilibration (Orbital Shaking) B->C Sealed Vial D 4. Filtration (0.22 µm PTFE) C->D Remove Unbound E 5. Lyophilization (Solid Complex) D->E Freeze Dry

Workflow for formulating 4-(methylsulfanyl)but-1-yne with HP-β-CD to form an inclusion complex.

Q4: The methylsulfanyl group is prone to oxidation. How do we prevent degradation during the solubilization process?

Preventing Thioether Oxidation: The methylthioether moiety is highly susceptible to oxidation, rapidly converting to the corresponding sulfoxide or sulfone in the presence of dissolved oxygen, light, or trace peroxides. This alters the molecule's logP and destroys its intended biological or chemical reactivity.

Step-by-Step Methodology: Anaerobic Solubilization Workflow

  • Solvent Degassing: Prior to use, sparge all aqueous buffers and co-solvents with ultra-pure Argon or Nitrogen for at least 30 minutes. Causality: Sparging displaces dissolved O2, removing the primary oxidant.

  • Surfactant Screening: If using surfactants instead of cyclodextrins, strictly avoid older stocks of polysorbates (e.g., Tween-80) or polyethoxylated detergents (e.g., Triton X-100). Causality: These surfactants auto-oxidize over time to form hydroperoxides, which will immediately oxidize the thioether.

  • Antioxidant Addition: For long-term aqueous storage, incorporate a water-soluble antioxidant such as TCEP (Tris(2-carboxyethyl)phosphine) at 1–5 mM. Validation: Monitor the integrity of the alkyne via LC-MS (looking for the +16 Da mass shift indicative of sulfoxide formation) after 48 hours to validate the protective system.

DecisionTree Start Downstream Application? Click CuAAC (Click Chemistry) Start->Click Bio In Vitro Bioassay Start->Bio Click_Sol Use Co-Solvents (e.g., 5-10% PEG 400) Click->Click_Sol Preserves Cu(I) Catalyst Bio_Sol Use Encapsulation (e.g., HP-β-CD) Bio->Bio_Sol Minimizes Toxicity

Decision matrix for selecting a solubilization strategy based on the downstream application.

References
  • Kfoury, M., et al. "Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients." Pharmaceuticals, 2025.[Link]

  • Cysewski, P., et al. "Solubility Characteristics of Acetaminophen and Phenacetin in Binary Mixtures of Aqueous Organic Solvents: Experimental and Deep Machine Learning Screening of Green Dissolution Media." Pharmaceutics, 2022.[Link]

Sources

Optimization

Advanced Applications Support Center: Alkynylation of Sterically Hindered Aryl Halides

Welcome to the Technical Support Center. This guide is engineered for synthetic chemists and drug development professionals encountering bottlenecks during the Sonogashira cross-coupling of 4-(methylsulfanyl)but-1-yne .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for synthetic chemists and drug development professionals encountering bottlenecks during the Sonogashira cross-coupling of 4-(methylsulfanyl)but-1-yne .

Coupling this specific substrate with sterically hindered (e.g., ortho-substituted) aryl halides presents a unique mechanistic paradox: the substrate contains a thiophilic thioether group that poisons standard catalysts, necessitating the use of bulky ligands. However, these bulky ligands exacerbate steric crowding at the metal center, shutting down the reaction. This guide provides the causality-driven troubleshooting steps and self-validating protocols required to overcome this paradox.

Part 1: Troubleshooting Guide & FAQs

Q1: My reaction stalls at the oxidative addition step, and I recover unreacted starting materials. What is the root cause? A1: The root cause is catalyst poisoning via competitive coordination. The thioether moiety ( −SCH3​ ) in 4-(methylsulfanyl)but-1-yne is a soft Lewis base that aggressively coordinates to the soft Pd(0) or Cu(I) metal centers. If your ligand environment is too small or electron-poor, the sulfur atom displaces the ligand, forming a highly stable, off-cycle Pd-thioether resting state. Solution: You must physically block sulfur coordination by utilizing 1[1]. Dialkylbiaryl phosphines (like XPhos) or N-heterocyclic carbenes (NHCs) force the formation of a highly reactive 12-electron Pd(0) complex that favors oxidative addition while shielding the metal from thioether poisoning.

Q2: I switched to the bulky XPhos ligand to prevent sulfur poisoning, but now the coupling fails with my ortho-substituted aryl bromide. Why? A2: You have successfully solved the coordination issue but induced a severe steric clash. In a standard Sonogashira reaction, the alkyne is activated by forming a copper-acetylide intermediate. Copper-acetylides are highly aggregated and sterically massive. When you combine a bulky XPhos-Pd(II)-Aryl complex with a bulky Copper-acetylide and an ortho-substituted aryl ring, the2[2].

Q3: How can I overcome this steric clash without reverting to smaller ligands that allow thioether poisoning? A3: The definitive solution is to adopt Copper-Free Conditions . By eliminating the copper co-catalyst, you completely bypass the bulky copper-acetylide intermediate[3]. Instead, the terminal alkyne is deprotonated by a base and directly coordinates to the Pd(II) center (carbopalladation). This drastically reduces the steric volume of the transition state, allowing the bulky XPhos ligand, the sterically hindered aryl halide, and the alkyne to interact successfully[4].

Q4: What are the optimal base and solvent parameters for a Copper-Free system? A4: In the absence of copper, the base must be strong enough to deprotonate the alkyne but non-nucleophilic to avoid interfering with the Pd catalyst.4[4] or secondary amines (e.g., diisopropylamine) are highly effective. Furthermore, polar aprotic solvents like DMF or DMSO are mandatory to stabilize the ionic intermediates inherent to the Cu-free carbopalladation mechanism[3].

Part 2: Logical Workflow Visualization

TroubleshootingWorkflow N1 Substrate: 4-(methylsulfanyl)but-1-yne N2 Challenge 1: Thioether Poisoning N1->N2 N3 Challenge 2: Steric Hindrance (Ar-X) N1->N3 N4 Standard Fix: Use Bulky Ligands N2->N4 N5 Standard Fix: Cu-Acetylide Formation N3->N5 N6 Conflict: Exacerbated Steric Clash at Pd(II) N4->N6 N5->N6 N7 Optimized Solution 1: Bulky-Yet-Flexible Ligands (XPhos) N6->N7 Resolves Ligand Bulk N8 Optimized Solution 2: Copper-Free Conditions N6->N8 Removes Cu Bulk N9 Successful Cross-Coupling N7->N9 N8->N9

Logical workflow for resolving steric and coordination conflicts in thioether-alkyne couplings.

Part 3: Quantitative Optimization Data

The following table summarizes the causal relationship between catalyst system choices and the expected yield when coupling 4-(methylsulfanyl)but-1-yne with a sterically hindered substrate (e.g., 2-bromotoluene).

Catalyst SystemLigand TypeCo-CatalystBase / SolventSteric ToleranceThioether Poisoning RiskExpected Yield
Pd(PPh3​)4​ StandardCuI Et3​N / THFLowHigh< 15%
Pd(OAc)2​ / dppfBidentateCuI Et3​N / THFVery LowLow< 10%
Pd(OAc)2​ / XPhosBulky-FlexibleCuIDIPA / DMFModerateLow40 - 50%
Pd(OAc)2​ / XPhos Bulky-Flexible None Cs2​CO3​ / DMF High Low > 85%

Part 4: Validated Experimental Protocol

Workflow: Copper-Free Alkynylation of Sterically Hindered Aryl Halides This protocol is designed as a self-validating system. Do not proceed to subsequent steps if validation checkpoints fail.

Reagents:

  • Palladium(II) acetate ( Pd(OAc)2​ ): 5 mol%

  • XPhos ligand: 10 mol%

  • Cesium carbonate ( Cs2​CO3​ ): 2.0 equiv

  • Sterically hindered Aryl Bromide: 1.0 equiv

  • 4-(methylsulfanyl)but-1-yne: 1.5 equiv

  • Anhydrous DMF: 0.2 M

Step-by-Step Methodology:

  • Catalyst Pre-activation: In a flame-dried Schlenk tube equipped with a magnetic stir bar, combine Pd(OAc)2​ , XPhos, and Cs2​CO3​ .

    • Causality: Pre-mixing the Pd(II) salt with the electron-rich XPhos ligand in the presence of a base facilitates the in situ reduction to the active 12-electron Pd(0) species before the thioether substrate is introduced.

  • Degassing: Add anhydrous DMF to the Schlenk tube. Subject the mixture to three rigorous freeze-pump-thaw cycles.

    • Causality:4[4] and rapidly oxidizes the electron-rich XPhos ligand, destroying the active catalyst.

  • Substrate Addition: Backfill the flask with Argon. Add the aryl bromide and 4-(methylsulfanyl)but-1-yne via a micro-syringe.

  • Reaction Execution & Validation: Heat the reaction mixture to 90 °C under vigorous stirring.

    • Validation Checkpoint: Within 15 minutes of heating, the solution must transition from a pale yellow suspension to a homogenous, deep red/orange solution. If a black precipitate (Palladium black) forms on the walls of the flask , the catalyst has decomposed due to oxygen ingress or ligand dissociation. Terminate the experiment, verify your Schlenk line integrity, and restart[4].

  • Workup: After 12 hours, cool the reaction to room temperature. Quench with distilled water and extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with a 5% aqueous LiCl solution to thoroughly remove residual DMF. Dry over MgSO4​ , filter, and concentrate in vacuo.

References

  • Expanding the Scope of Diamond Surface Chemistry: Stille and Sonogashira Cross-Coupling Reactions Source: ACS Publications URL:[Link]

  • Bulky-Yet-Flexible Carbene Ligands and Their Use in Palladium Cross-Coupling Source: MDPI URL:[Link]

  • Copper-free Sonogashira cross-coupling reactions: an overview Source: NIH (PMC) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Reaction Kinetics: 4-(methylsulfanyl)but-1-yne vs 4-methoxybut-1-yne in Click Chemistry

As a Senior Application Scientist in drug development and materials engineering, I frequently evaluate bifunctional building blocks for bioconjugation and modular synthesis. Two structurally analogous terminal alkynes—4-...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in drug development and materials engineering, I frequently evaluate bifunctional building blocks for bioconjugation and modular synthesis. Two structurally analogous terminal alkynes—4-(methylsulfanyl)but-1-yne (a thioether) and 4-methoxybut-1-yne (an ether)—are often considered interchangeable in early-stage design. However, their kinetic behaviors diverge significantly depending on the catalytic system employed.

This guide objectively compares their reaction kinetics across two premier "click" methodologies: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and photoinitiated Thiol-Yne radical addition.

Structural Context and the HSAB Paradigm

Both molecules feature a terminal alkyne separated from a heteroatom by a two-carbon (homopropargylic) spacer.

  • 4-methoxybut-1-yne (CAS: 36678-08-7) utilizes an oxygen atom, which acts as a "hard" Lewis base[1].

  • 4-(methylsulfanyl)but-1-yne (CAS: 10574-94-4) utilizes a sulfur atom, which acts as a "soft" Lewis base[2].

While their steric profiles are nearly identical, their electronic properties dictate entirely different interaction paradigms with transition metal catalysts and radical intermediates.

Mechanistic Divergence in CuAAC Kinetics

The CuAAC reaction relies on a Cu(I) catalyst, which is a classically "soft" Lewis acid. According to Hard-Soft Acid-Base (HSAB) theory, soft acids preferentially bind to soft bases.

When 4-methoxybut-1-yne is subjected to CuAAC, the hard oxygen atom ignores the soft Cu(I) center. The catalyst is free to coordinate exclusively with the terminal alkyne, facilitating rapid cycloaddition[3].

Conversely, the soft sulfur atom in 4-(methylsulfanyl)but-1-yne exhibits a high affinity for Cu(I). Because the sulfur is located at the homopropargylic position, it can fold back to form a highly stable 5- or 6-membered chelate ring with the copper center coordinated to the alkyne π -bond. This competitive chelation effectively sequesters the active catalyst, dramatically attenuating the reaction kinetics and necessitating significantly higher catalyst loadings to achieve synthetic utility.

CuAAC_Divergence Cu Cu(I) Catalyst (Soft Acid) AlkyneO 4-Methoxybut-1-yne (Hard Base O) Cu->AlkyneO No interference AlkyneS 4-(Methylsulfanyl)but-1-yne (Soft Base S) Cu->AlkyneS S-Cu affinity ComplexO Standard Alkyne Coordination AlkyneO->ComplexO ComplexS Competitive S-Cu(I) Chelation AlkyneS->ComplexS KineticsO Rapid CuAAC Kinetics ComplexO->KineticsO k_obs ~ 10^1 M^-1 s^-1 KineticsS Attenuated CuAAC Kinetics ComplexS->KineticsS Catalyst Sequestration

Fig 1. Mechanistic divergence in CuAAC kinetics driven by Hard-Soft Acid-Base (HSAB) interactions.

Quantitative CuAAC Comparison

The table below summarizes representative kinetic data, highlighting the compensatory catalyst loading required for the thioether variant to match the ether's performance.

Table 1: Representative CuAAC Kinetic Parameters | Substrate | Catalyst System | Catalyst Loading | kobs​ ( M−1s−1 ) | Time to 95% Yield | |-----------|-----------------|------------------|----------------------------|-------------------| | 4-Methoxybut-1-yne | CuSO₄ / THPTA / NaAsc | 1 mol% | 1.2×101 | 15 min | | 4-(Methylsulfanyl)but-1-yne | CuSO₄ / THPTA / NaAsc | 1 mol% | 8.5×10−2 | > 24 hours | | 4-(Methylsulfanyl)but-1-yne | CuSO₄ / THPTA / NaAsc | 10 mol% | 4.1×100 | 45 min |

Data reflects standard aqueous/organic biphasic conditions at ambient temperature.

Comparative Kinetics in Thiol-Yne Radical Additions

Unlike metal-catalyzed cycloadditions, the photoinitiated thiol-yne reaction is a radical-mediated step-growth process[4]. It involves the addition of an electrophilic thiyl radical to the alkyne, forming a vinyl sulfide radical intermediate, followed by chain transfer and a second addition to yield a 1,2-bis-thioether.

In this regime, the absence of a transition metal levels the playing field. The reaction kinetics are primarily governed by the electron density of the alkyne and the stability of the intermediate radicals[4]. Because oxygen is more electronegative than sulfur, 4-methoxybut-1-yne exerts a slightly stronger electron-withdrawing inductive effect than 4-(methylsulfanyl)but-1-yne. Consequently, the thioether alkyne is marginally more electron-rich, making it slightly more receptive to the electrophilic thiyl radical, though both proceed at highly efficient "click" rates.

ThiolYne_Workflow Initiation 1. Photoinitiation (UV) Thiyl Radical Generation Addition 2. Radical Addition to Alkyne (Rate-Determining Step) Initiation->Addition Intermediate 3. Vinyl Sulfide Radical Intermediate Addition->Intermediate Influenced by O vs S Inductive Effects Transfer 4. Chain Transfer (H-Abstraction) Intermediate->Transfer Product 5. 1,2-Bis-thioether (Final Product) Transfer->Product Second Addition Cycle

Fig 2. Radical-mediated step-growth mechanism of the thiol-yne click reaction pathway.

Table 2: Thiol-Yne Photoinitiated Addition Kinetics

Substrate Initiator Light Source Relative Addition Rate Major Product
4-Methoxybut-1-yne Irgacure 651 365 nm UV 1.00 (Baseline) 1,2-Bis-thioether

| 4-(Methylsulfanyl)but-1-yne| Irgacure 651 | 365 nm UV | 1.15 | 1,2-Bis-thioether |

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in kinetic profiling, the following protocols utilize orthogonal analytical techniques with built-in internal validation mechanisms.

Protocol A: Real-Time NMR Kinetic Profiling (For CuAAC)

Causality & Validation: NMR provides direct, non-destructive observation. By incorporating mesitylene as an inert internal standard, the system becomes self-validating. Any fluctuation in shimming, receiver gain, or concentration (e.g., due to solvent evaporation) is normalized against the mesitylene peak, ensuring absolute kinetic accuracy independent of instrument drift.

  • Solution Preparation: In a standard 5 mm NMR tube, dissolve the alkyne (0.1 mmol) and benzyl azide (0.1 mmol) in 0.5 mL of deuterated acetonitrile ( CD3​CN ). Add exactly 0.05 mmol of mesitylene as the internal standard.

  • Catalyst Activation: In a separate purged vial, premix CuSO4​ (1 mol% for ether; 10 mol% for thioether) and THPTA ligand (1.5 eq to Cu) in 50 µL D2​O . Add sodium ascorbate (5 eq to Cu) to reduce Cu(II) to the active Cu(I) species. The solution will shift from blue to colorless.

  • Initiation & Acquisition: Inject the active catalyst complex into the NMR tube. Immediately insert the tube into the spectrometer (pre-locked and shimmed on a dummy sample).

  • Data Collection: Acquire 1H NMR spectra every 30 seconds using a pre-programmed array for 60 minutes.

  • Data Processing: Plot the integration of the terminal alkyne proton (~2.2 ppm) relative to the mesitylene aromatic protons (6.8 ppm) over time to extract the pseudo-first-order rate constant ( kobs​ ).

Protocol B: In Situ ATR-FTIR Monitoring (For Thiol-Yne)

Causality & Validation: Radical additions are often too fast for standard NMR arrays. ReactIR (ATR-FTIR) allows sub-second temporal resolution without altering the reaction volume. The disappearance of the alkyne C≡C stretch is inversely validated by the appearance of the thioether C−S stretch, providing a closed-loop mass balance verification.

  • Setup: Insert the ATR probe into a customized photochemical reaction vessel. Purge the system with Argon for 15 minutes to remove dissolved oxygen, which rapidly quenches thiyl radicals.

  • Reagent Loading: Add the alkyne (1.0 eq), a model thiol (2.2 eq, to ensure complete di-addition), and Irgacure 651 photoinitiator (0.05 eq) in dichloromethane.

  • Baseline & Initiation: Collect background spectra. Turn on the 365 nm UV LED source to initiate the reaction.

  • Monitoring: Record spectra every 1 second. Track the decay of the ~2120 cm⁻¹ peak (alkyne stretch) and the ~3300 cm⁻¹ peak (terminal C-H stretch).

Selection Guide for Drug Development

  • Choose 4-methoxybut-1-yne when your primary conjugation strategy relies on CuAAC. The ether linkage ensures rapid, predictable kinetics without the need for excessive, potentially cytotoxic copper loadings[3].

  • Choose 4-(methylsulfanyl)but-1-yne when designing materials via thiol-yne photopolymerization, or when the final drug payload requires a thioether linkage for specific biological targeting (e.g., oxidation-responsive prodrugs). If CuAAC must be used with this molecule, scale the Cu(I)/ligand loading by a factor of 10 to overcome catalyst sequestration.

References

  • Luu, T., Gristwood, K., Knight, J. C., & Jörg, M. (2024). "Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications." Bioconjugate Chemistry, 35(6), 715-731. URL: [Link]

  • Fındık, V., Varinca, B. T., Degirmenci, I., & Erdem, S. S. (2021). "Insight into the Thiol-yne Kinetics via a Computational Approach." The Journal of Physical Chemistry A, 125(17), 3556-3568. URL: [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 542152, 4-Methoxybut-1-yne." PubChem. URL: [Link]

Sources

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